Cas no 135859-37-9 (1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-)

• Product Name: 1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-
• CAS No: 135859-37-9
• MF: C₁₁H₁₃F₃O₄S
• MW: 298.27873301506
• CID: 105600
• PubChem ID: 11066443
• Update Time: 2025-04-18

1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-
• (3R)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
• [(3R)-4,4,4-trifluoro-3-hydroxybutyl] 4-methylbenzenesulfonate
• AKOS015909175
• SCHEMBL1553193
• 135859-37-9
• (3R)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzene-1-sulfonate
• (R)-toluene-4-sulfonic acid 4,4,4-trifluoro-3-hydroxy-butyl ester
• DTXSID30454017
• (3R)-4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol

• Inchi： 1S/C11H13F3O4S/c1-8-2-4-9(5-3-8)19(16,17)18-7-6-10(15)11(12,13)14/h2-5,10,15H,6-7H2,1H3/t10-/m1/s1
• InChI Key： OJNYFPDUUFJQBL-SNVBAGLBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 298.04869
• Monoisotopic Mass: 298.04866455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6